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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical aspect of laboratory safety and environmental responsibility.
The substance identified by EINECS number 301-195-8 is a compound of (R)-Glycolic acid and
(S-(R,S))-2-(methylamino)-1-phenylpropanol, the latter being commonly known as Ephedrine.
Due to the nature of its components, particularly the regulated status of Ephedrine, specific and
stringent disposal procedures must be followed.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle the compound with
appropriate personal protective equipment (PPE). Glycolic acid is corrosive and can cause
severe skin burns and eye damage.

Recommended PPE:
o Gloves: Impermeable chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Tightly fitting safety goggles or a face shield.

» Clothing: A lab coat or other protective clothing to prevent skin contact.
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Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of any dust or aerosols.

Disposal Procedures: A Step-by-Step Guide

The disposal of EINECS 301-195-8 is governed by the regulations surrounding its most
hazardous and controlled component: Ephedrine. Ephedrine is a controlled substance, and its
disposal is strictly regulated.

Step 1: Segregation and Identification
 [solate all waste containing EINECS 301-195-8.

o Clearly label the waste container with the chemical name: "(R)-Glycolic acid, compound with
(S-(R,S))-2-(methylamino)-1-phenylpropanol(1:1)" and the EINECS number 301-195-8.

« Indicate that the waste contains a controlled substance (Ephedrine).
Step 2: Contact Your Institution's Environmental Health & Safety (EH&S) Department

e Do not attempt to dispose of this compound through standard laboratory waste streams
(solid waste, sewer, or chemical waste for incineration without specific approval).

» Contact your institution's EH&S department or equivalent safety office. They are responsible
for the proper collection and disposal of controlled substances.[1]

e Provide them with all relevant information, including the chemical name, quantity of waste,
and a copy of the Safety Data Sheet (SDS) if available.

Step 3: Follow EH&S Instructions for Collection

e Your EH&S department will provide specific instructions for the packaging and pickup of the
controlled substance waste.[1]

o Store the labeled waste container in a secure, designated area until it is collected.

Step 4: Documentation
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e Maintain a detailed record of the disposal process, including the date, quantity of waste, and

the name of the EH&S personnel who collected it. This is crucial for regulatory compliance.

Understanding the Components: Disposal Data

Summary

While the compound as a whole must be treated as a controlled substance, understanding the

properties of its individual components underscores the importance of these procedures.

Component

Key Hazards

Recommended Disposal
Method

(5-(R,S))-2-(methylamino)-1-
phenylpropanol (Ephedrine)

Controlled Substance,

potential for misuse.

Collection and disposal by an
authorized entity (e.g.,
institutional EH&S) in
accordance with controlled

substance regulations.[1]

(R)-Glycolic Acid

Corrosive, causes severe skin

burns and eye damage.[2]

Must be disposed of as
hazardous waste through a
licensed disposal company.[3]
[4][5] Neutralization with a mild
base may be permissible
under local regulations before

disposal.[6]

Disposal Workflow

The following diagram illustrates the decision-making process and proper workflow for the

disposal of EINECS 301-195-8.
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Disposal Workflow for EINECS 301-195-8

Alternative Disposal Considerations for Non-
Controlled Substances

For general laboratory chemicals that are not controlled substances, several disposal options
may be available, always subject to local and national regulations. These can include:
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e Neutralization: For acidic or basic compounds, neutralization to a safe pH before disposal
may be an option, but this must be done in accordance with safety protocols and regulations.

[6]

« Incineration: Many organic solvents and chemical wastes are disposed of via high-
temperature incineration at a licensed facility.[4]

» Landfill: Some non-hazardous solid chemical waste may be suitable for landfill disposal, but
this requires careful assessment and adherence to local regulations.

o Drug Take-Back Programs: For expired or unused pharmaceuticals that are not controlled
substances, community drug take-back programs are often the safest and most
environmentally friendly disposal option.[7][8]

Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations. Always consult your institution's safety protocols and your local EH&S
department for specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of EINECS 301-195-8: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180892#einecs-301-195-8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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